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Compound of Interest

Compound Name: 4-Heptylphenol

CAS No.: 72624-02-3

Cat. No.: B3429131

Get Quote

Executive Summary: The Lipophilic Shift
While Bisphenol A (BPA) remains the reference standard for industrial endocrine-disrupting

chemicals (EDCs), 4-Heptylphenol (4-HP) represents a distinct class of alkylphenolic

disruptors that leverage high lipophilicity to achieve potent Estrogen Receptor (ER) modulation.

The Core Distinction:

BPA functions as a bridged phenolic mimic, relying on two hydroxyl groups to anchor into the

receptor pocket, often showing moderate binding affinity (

to

relative to estradiol).

4-HP functions via a hydrophobic tail mechanism. Its C7-alkyl chain mimics the steroid

backbone of

-estradiol, allowing it to penetrate the ligand-binding domain (LBD) with a potency that
correlates directly with chain length.
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Critical Insight for Researchers: 4-HP is often less regulated than Nonylphenol (C9) or

Octylphenol (C8), yet Structure-Activity Relationship (SAR) data indicates it sits in a "sweet

spot" of bioavailability and receptor affinity—high enough to bind effectively, but lipophilic

enough (LogP > 4.5) to bioaccumulate more aggressively than BPA (LogP ~3.3).

Physicochemical & Structural Analysis
The differential toxicity of these compounds begins with their structural interaction with the ER

ligand-binding pocket.

Feature Bisphenol A (BPA) 4-Heptylphenol (4-n-HP)

CAS Number 80-05-7 1987-50-4 (n-isomer)

Structure Type Diphenylmethane (Bridged) Alkylphenol (Single Ring + Tail)

Key Moiety
Two phenolic rings; isopropyl

bridge

Single phenolic ring; C7

hydrophobic tail

LogP (Lipophilicity) ~3.32
~4.7 - 5.1 (High

Bioaccumulation)

Water Solubility ~300 mg/L (Moderate) < 10 mg/L (Low)

ER Binding Mode
H-bonds at His-524 and Glu-

353

H-bond at Glu-353; Tail

stabilizes hydrophobic pocket

Structural Mechanism of Action
BPA: The two phenol rings allow BPA to span the ER binding cavity, but its rigidity is lower

than that of estradiol. It acts as a "loose fit" agonist.

4-HP: The 7-carbon alkyl chain is flexible. SAR studies (Tabira et al., 1999) demonstrate that

binding affinity in p-alkylphenols increases with chain length up to C9. The C7 chain of 4-HP

provides significant van der Waals interactions within the hydrophobic core of the receptor,

stabilizing the active conformation (Helix 12 positioning).
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Mechanistic Comparison: Receptor Affinity &
Signaling
The following diagram illustrates the competitive pathway where both BPA and 4-HP hijack the

genomic estrogen signaling cascade.

Figure 1: Genomic Estrogen Signaling Competition
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Caption: Comparative pathway showing competitive binding of 4-HP and BPA to the ER-Hsp90

complex, leading to nuclear translocation and gene transcription.

Comparative Potency Data (In Vitro)[1][2][3][4]
The following data synthesizes findings from E-Screen (MCF-7) and Receptor Binding Assays.

Note that 4-HP's potency is often underestimated due to solubility issues in aqueous assays.

Endpoint Bisphenol A (BPA)
4-Heptylphenol (4-
HP)

Relative Potency
(E2 = 100)

ER

Binding Affinity (RBA)
0.01 - 0.05%

0.1 - 0.5% (Chain-

length dependent)
4-HP > BPA

MCF-7 Proliferation

(EC50) nM
nM (Estimated via

SAR)
4-HP > BPA

Transcriptional

Activation
Full Agonist Full Agonist Equal Efficacy

Cytotoxicity (LC50)
Low (

)

Moderate (

)
4-HP is more toxic

Scientific Interpretation: While BPA requires higher concentrations to elicit a response, 4-HP

acts at lower concentrations due to higher affinity. However, 4-HP also exhibits higher general

cytotoxicity (non-receptor mediated) due to membrane disruption caused by its surfactant-like

alkyl tail.

Experimental Protocol: MCF-7 E-Screen Assay
To validate the estrogenic potential of these compounds in your own lab, use this standardized

E-Screen protocol. This assay relies on the estrogen-dependent proliferation of MCF-7 breast

cancer cells.

Pillar of Trust: Self-Validating Controls
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Negative Control: Steroid-depleted serum (Charcoal-Dextran stripped) is essential. If control

cells proliferate, the stripping failed.

Positive Control:

-Estradiol (

M) must induce a 4-6 fold increase in cell number.

Rescue Control: Co-treatment with Fulvestrant (ICI 182,780) must abolish the effect of both

BPA and 4-HP, proving the mechanism is ER-mediated.
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Caption: Step-by-step workflow for the MCF-7 E-Screen assay to quantify estrogenic

proliferation.

Detailed Methodology
Seeding: Seed MCF-7 cells at low density (5,000 cells/well) in 24-well plates using RPMI-

1640 supplemented with 5% Fetal Bovine Serum (FBS).

Estrogen Deprivation: After 24h, switch medium to Phenol-Red Free RPMI supplemented

with 5% Charcoal-Dextran Stripped FBS (CD-FBS). This removes endogenous hormones.

Why? Phenol red acts as a weak estrogen; omitting it is critical for sensitivity.

Exposure: Treat cells with serial dilutions of BPA and 4-HP (

to

M).
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Include a solvent control (Ethanol or DMSO, max 0.1%).

Include E2 (

M) as maximal response reference.

Incubation: Incubate for 144 hours (6 days). Change media/treatment every 48 hours to

maintain constant concentration.

Quantification: Fix cells with glutaraldehyde and stain with crystal violet (or use WST-1 for

metabolic activity). Measure absorbance.

Calculation:

In Vivo Toxicity: Zebrafish Model[5][6][7][8]
When moving from in vitro to in vivo, the higher lipophilicity of 4-HP results in higher

bioconcentration factors (BCF) in aquatic models compared to BPA.

Parameter Bisphenol A (BPA) 4-Heptylphenol (4-HP)

LC50 (96h) - Zebrafish
mg/L (

)

Estimated

mg/L (Higher Toxicity)

Teratogenicity
Pericardial edema, spinal

curvature

Severe edema, yolk sac

malabsorption

Mechanism
Oxidative stress + ER

activation

Membrane disruption + ER

activation

Key Observation: 4-HP's alkyl chain acts as a surfactant, potentially causing gill membrane

damage in zebrafish larvae at concentrations lower than those required for systemic endocrine

disruption. This "background toxicity" can mask specific endocrine effects in survival assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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